Cas no 38460-56-9 (1-[3,5-bis(2-bromoacetyl)phenyl]-2-bromoethanone)
38460-56-9 structure
Product Name:1-[3,5-bis(2-bromoacetyl)phenyl]-2-bromoethanone
CAS No:38460-56-9
MF:C12H9Br3O3
MW:440.910061597824
CID:1490038
PubChem ID:2749300
Update Time:2025-04-21
1-[3,5-bis(2-bromoacetyl)phenyl]-2-bromoethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[3,5-bis(2-bromoacetyl)phenyl]-2-bromoethanone
- CTK1A8894
- 1,1',1''-(1,3,5-benzenetriyl)-tris-2-bromoethanone
- 1,3,5-tris(bromoacetyl)benzene
- 1,1',1''-(benzene-1,3,5-triyl)tris(2-bromoethanone)
- AC1MCPEX
- 1,3,5-Tris-bromacetyl-benzol
- 1,3,5-tris-bromoacetyl-benzene
- Ethanone, 1,1',1''-(1,3,5-benzenetriyl)tris[2-bromo-
- SCHEMBL6543881
- AKOS004900761
- 38460-56-9
- DB-363072
- DTXSID30372767
-
- MDL: MFCD01109804
- Inchi: 1S/C12H9Br3O3/c13-4-10(16)7-1-8(11(17)5-14)3-9(2-7)12(18)6-15/h1-3H,4-6H2
- InChI Key: VXKRQGLKRZZWBL-UHFFFAOYSA-N
- SMILES: BrCC(C1C=C(C(CBr)=O)C=C(C(CBr)=O)C=1)=O
Computed Properties
- Exact Mass: 437.81007
- Monoisotopic Mass: 437.81018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.21
1-[3,5-bis(2-bromoacetyl)phenyl]-2-bromoethanone Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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